Cas no 2056235-86-8 (6-Bromo-3,4-dichloro-2-fluoroaniline)

• Product Name: 6-Bromo-3,4-dichloro-2-fluoroaniline
• CAS No: 2056235-86-8
• MF: C₆H₃BrCl₂FN
• MW: 258.903122186661
• CID: 6778643
• PubChem ID: 129597876
• Update Time: 2025-06-08

6-Bromo-3,4-dichloro-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2056235-86-8
• 6-BROMO-3,4-DICHLORO-2-FLUOROANILINE
• 6-Bromo-3,4-dichloro-2-fluoroaniline

• Inchi： 1S/C6H3BrCl2FN/c7-2-1-3(8)4(9)5(10)6(2)11/h1H,11H2
• InChI Key： MBOJQEIQTTYGCM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1N)F)Cl)Cl

Computed Properties

• Exact Mass: 256.88100g/mol
• Monoisotopic Mass: 256.88100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 6-Bromo-3,4-dichloro-2-fluoroaniline

Introduction to 6-Bromo-3,4-dichloro-2-fluoroaniline (CAS No. 2056235-86-8)

6-Bromo-3,4-dichloro-2-fluoroaniline, with the chemical formula C₆H₂BrCl₂FN₂, is a fluorinated aniline derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 2056235-86-8, represents a class of heterocyclic aromatic amines characterized by the presence of multiple halogen substituents. The structural features of this molecule, including its bromine, chlorine, and fluorine atoms, make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The importance of 6-Bromo-3,4-dichloro-2-fluoroaniline lies in its potential applications across various scientific domains. In pharmaceutical research, such compounds are often explored as precursors for drug candidates due to their ability to interact with biological targets in complex ways. The halogenated aromatic ring system provides a scaffold that can be modified to enhance binding affinity and metabolic stability, key factors in drug design.

Recent studies have highlighted the role of fluorinated anilines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of molecules, influencing their pharmacokinetic profiles. For instance, fluorine substitution has been shown to improve lipophilicity and reduce metabolic degradation, making such compounds more suitable for therapeutic applications. The specific arrangement of bromine and chlorine atoms in 6-Bromo-3,4-dichloro-2-fluoroaniline further contributes to its reactivity and utility as a building block in organic synthesis.

In the context of agrochemical innovation, 6-Bromo-3,4-dichloro-2-fluoroaniline serves as a valuable intermediate in the synthesis of pesticides and herbicides. The presence of multiple halogen atoms enhances the molecule's ability to interact with biological receptors in pests, leading to improved efficacy. Furthermore, the structural complexity of this compound allows for fine-tuning its properties to meet specific agricultural needs.

The synthesis of 6-Bromo-3,4-dichloro-2-fluoroaniline typically involves multi-step organic reactions that require precise control over reaction conditions. Common methodologies include nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, which leverage the reactivity of halogenated aromatic systems. Advanced synthetic techniques have been developed to optimize yields and purity, ensuring that researchers can obtain high-quality material for their studies.

One notable application of 6-Bromo-3,4-dichloro-2-fluoroaniline is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The structural features of this compound make it a promising candidate for such applications.

The role of computational chemistry in studying 6-Bromo-3,4-dichloro-2-fluoroaniline cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound in different environments, aiding in the design of experiments and optimization of synthetic routes. Additionally, computational methods help in understanding the interactions between this molecule and biological targets at the molecular level.

In conclusion, 6-Bromo-3,4-dichloro-2-fluoroaniline (CAS No. 2056235-86-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to advance, the applications of this compound are expected to expand further, contributing to innovations across multiple scientific disciplines.